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Compound of Interest

Compound Name: Platinum hexafluoride

Cat. No.: B076543 Get Quote

An In-depth Technical Guide on the Volatility and Physical State of Platinum Hexafluoride
(PtF6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the volatility and physical state of

Platinum Hexafluoride (PtF6), a compound of significant interest due to its powerful oxidizing

properties. This document details its physical characteristics, experimental protocols for its

synthesis and characterization, and critical safety considerations for handling.

Physical and Chemical Properties
Platinum hexafluoride is a dark-red crystalline solid at standard conditions.[1] It is a highly

volatile compound that readily sublimes to form a red vapor.[2] This volatility is a key

characteristic, influencing its handling, storage, and reactivity. PtF6 is renowned for being one

of the most potent oxidizing agents known, capable of oxidizing substances like xenon and

molecular oxygen.[1][2] It reacts violently with water.[3]

Data Presentation: Physical Properties of PtF6
The following table summarizes the key quantitative data regarding the physical state and

volatility of Platinum Hexafluoride.
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Property Value Source(s)

Physical State Dark-red crystalline solid [1]

Molecular Formula PtF6 [1]

Molar Mass 309.07 g/mol [1]

Melting Point 61.3 °C (142.3 °F; 334.4 K) [1]

Boiling Point 69.14 °C (156.45 °F; 342.29 K) [1]

Density 3.83 g/cm³ [1]

Vapor Pressure
29 Torr at 0°C96 Torr at

21°C922 mmHg at 25°C
[3][4]

Crystal Structure Orthorhombic [2]

Space Group Pnma [2]

Molecular Geometry Octahedral (Oₕ) [2]

Experimental Protocols
Synthesis of Platinum Hexafluoride
The primary and most effective method for the synthesis of PtF6 is the direct fluorination of

platinum metal.[1]

Materials and Equipment:

Platinum metal sponge or powder

Fluorine gas (high purity)

Nickel or Monel reaction tube

Tube furnace capable of reaching at least 600°C

Gas flow controllers
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Cold trap (liquid nitrogen)

Inert gas supply (e.g., Nitrogen or Argon)

Appropriate vacuum line and pressure gauges

Procedure:

A sample of platinum metal is placed within the nickel or Monel reaction tube.

The system is purged with a dry, inert gas to remove any atmospheric moisture and oxygen.

The reaction tube is heated to the reaction temperature, typically between 350°C and 600°C.

[2]

A controlled flow of fluorine gas is passed over the heated platinum metal. The reaction is

exothermic and proceeds according to the equation: Pt(s) + 3F₂(g) → PtF₆(g).

The gaseous PtF6 product is carried out of the reaction zone by the fluorine gas stream.

The product is collected by condensation in a cold trap maintained at a low temperature

(e.g., with liquid nitrogen).

Any unreacted fluorine gas is passed through a scrubber to neutralize it before venting.

The collected solid PtF6 can be purified by fractional distillation under vacuum.

An alternative, though less common, laboratory-scale synthesis involves the disproportionation

of platinum pentafluoride (PtF₅): 2PtF₅(s) → PtF₆(g) + PtF₄(s).[2]

Determination of Melting Point
The melting point of PtF6 can be determined using a capillary tube method in a controlled

environment due to its reactivity and volatility.

Materials and Equipment:

Purified PtF6 crystals
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Inert atmosphere glovebox or dry box

Capillary tubes (sealed at one end)

Melting point apparatus with a controlled heating rate

Thermometer or digital temperature probe

Procedure:

Inside an inert atmosphere glovebox, a small amount of crystalline PtF6 is carefully loaded

into a capillary tube.

The capillary tube is sealed to prevent the sublimation of PtF6 and its reaction with

atmospheric moisture.

The sealed capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first sign of liquid formation is observed and the temperature at

which the last crystal melts are recorded as the melting point range.

Determination of Boiling Point
Due to its low boiling point and high volatility, the boiling point of PtF6 can be determined using

a micro-scale method within a sealed apparatus.

Materials and Equipment:

A small sample of purified PtF6

A small, sealable reaction vial or tube

A micro-reflux condenser

A precision thermometer or thermocouple
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A controlled heating mantle or oil bath

Procedure:

A small, known quantity of PtF6 is placed in the reaction vial under an inert atmosphere.

The micro-reflux condenser is attached, and the apparatus is sealed.

The vial is gently heated.

The temperature is carefully monitored. The boiling point is the temperature at which a

steady reflux of the liquid is observed, and the temperature of the vapor remains constant.

Measurement of Vapor Pressure
The vapor pressure of PtF6 can be measured using a static or effusion method. A static method

involves measuring the pressure of the vapor in equilibrium with the solid at a given

temperature.

Materials and Equipment:

A sample of purified PtF6

A high-vacuum system

A temperature-controlled sample chamber

A capacitance manometer or other sensitive pressure gauge

A thermostat bath for precise temperature control

Procedure:

A small sample of PtF6 is placed in the sample chamber.

The system is evacuated to a high vacuum to remove any residual gases.

The sample chamber is then isolated from the vacuum pump.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature of the sample is controlled using the thermostat bath.

As the PtF6 sublimes, the pressure inside the chamber will increase and eventually stabilize.

The equilibrium pressure at a given temperature is recorded as the vapor pressure.

This process is repeated at various temperatures to obtain a vapor pressure curve.

Visualizations
Logical Relationship of PtF6 Synthesis
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Caption: Workflow for the synthesis of Platinum Hexafluoride.

Phase Transitions of PtF6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b076543?utm_src=pdf-body-img
https://www.benchchem.com/product/b076543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phases of PtF6

Solid
(Dark-red Crystalline)

Liquid

Melting
61.3 °C

Gas
(Red Vapor)

Sublimation
(at RT)

Boiling
69.14 °C

Click to download full resolution via product page

Caption: Phase transitions of Platinum Hexafluoride.

Safety and Handling
Platinum hexafluoride is a hazardous material and must be handled with extreme caution in a

well-ventilated fume hood or a glovebox. It is a powerful oxidizing agent and can react

explosively with organic materials and water.[3] Personnel handling PtF6 must wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, a face shield, and a lab coat. A safety data sheet (SDS) should be consulted for

detailed handling and emergency procedures. Due to its high reactivity with moisture, all

glassware and equipment must be scrupulously dried before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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